2-(4-ethoxyphenoxy)-1-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)ethan-1-one

• IUPAC Name: 2-(4-ethoxyphenoxy)-1-[4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H25N7O3/c1-3-27-20-18(23-24-27)19(21-14-22-20)26-11-9-25(10-12-26)17(28)13-30-16-7-5-15(6-8-16)29-4-2/h5-8,14H,3-4,9-13H2,1-2H3
• InChI Key: NUTRBBPHUBLQCA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)COC4=CC=C(C=C4)OCC)N=N1
• Molecular Formula: C20H25N7O3
• Molecular Weight: 411.5 g/mol
• CAS No.: 1070861-46-9

Description

This compound is a triazolopyrimidine derivative featuring a 3-ethyl-substituted triazolo[4,5-d]pyrimidine core linked to a piperazine ring via an ethanone bridge. Its molecular formula is C₂₄H₂₇N₇O₃, with a molecular weight of 461.53 g/mol . The triazolopyrimidine scaffold is known for its role in kinase inhibition and enzyme modulation, particularly in targeting purine-binding domains .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications in the Triazolopyrimidine Core

• Substituent at the 3-position of the triazole ring: The 3-ethyl group in the target compound contrasts with analogs like 3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine (e.g., compound 7b in ), where the ethyl group is replaced with a benzyl moiety. VAS2870 (1,3-benzoxazol-2-yl-3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl sulfide) replaces the ethoxyphenoxy group with a benzoxazole-thioether, improving NADPH oxidase inhibition but introducing metabolic instability .

Piperazine Ring Modifications

• Substituents on the piperazine nitrogen :
  • The target compound’s piperazine remains unsubstituted, whereas derivatives like 1-(4-(3-benzyl-3H-triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethan-1-one (compound 7b ) acetylate the piperazine nitrogen, increasing lipophilicity and altering pharmacokinetics .
  • In lumateperone (a cortisol synthesis inhibitor), the piperazine is substituted with a complex dioxolane-imidazole group, demonstrating how piperazine modifications can redirect biological activity toward neuroendocrine targets .

Ethanone Bridge Variations

• Phenoxy vs. aryl substitutions: The 2-(4-ethoxyphenoxy) group distinguishes the target compound from analogs like 2-{[1,1'-biphenyl]-4-yl}-1-(4-{3-ethyl-3H-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)ethan-1-one (), where a biphenyl group replaces ethoxyphenoxy. This enhances steric hindrance and may reduce membrane permeability .

Enzyme Inhibition Profiles

• The target compound’s triazolopyrimidine core shares structural homology with PP2 (4-amino-3-(4-chlorophenyl)-1-(t-butyl)-1H-pyrazolo[3,4-d]pyrimidine), a Src-family kinase inhibitor. However, PP2’s pyrazolopyrimidine core lacks the triazole ring, resulting in distinct ATP-binding site interactions .
• VAS2870’s benzoxazole-thioether group confers selective NADPH oxidase inhibition (IC₅₀ ~100 nM), whereas the ethoxyphenoxy group in the target compound may favor kinase targets like EGFR or CDKs .

Solubility and Bioavailability

• The ethoxyphenoxy group improves water solubility compared to purely aromatic analogs (e.g., biphenyl derivatives in ). However, derivatives with morpholine or piperidine substituents (e.g., 9e in ) exhibit superior solubility due to hydrogen-bonding capabilities .

Key Reaction Steps

• Piperazine coupling: The target compound is synthesized via nucleophilic substitution between 7-chloro-3-ethyl-triazolo[4,5-d]pyrimidine and 1-(4-aminopiperazin-1-yl)-2-(4-ethoxyphenoxy)ethan-1-one, analogous to procedures in and .
• Acetylation: Unlike derivatives requiring acetyl chloride (e.g., 7b), the target compound’s ethoxyphenoxy group is introduced earlier in the synthesis, reducing side reactions .

Yield and Purity

• The target compound’s synthesis achieves ~70% yield after purification (similar to 9e in ), whereas benzyl-substituted analogs (e.g., 7b ) report lower yields (~50%) due to steric challenges .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Core Structure	Substituents (R₁, R₂)	Molecular Weight (g/mol)	LogP*
Target Compound	Triazolo[4,5-d]pyrimidine	R₁=3-ethyl, R₂=4-ethoxyphenoxy	461.53	3.2
3-Benzyl analog (7b)	Triazolo[4,5-d]pyrimidine	R₁=3-benzyl, R₂=acetyl	477.56	4.1
VAS2870	Triazolo[4,5-d]pyrimidine	R₁=3-benzyl, R₂=benzoxazolyl	492.58	4.5
Biphenyl derivative	Triazolo[4,5-d]pyrimidine	R₁=3-ethyl, R₂=biphenyl	499.60	5.0

*Predicted using fragment-based methods.